Cas no 837370-04-4 (3-Pyridinecarboxamide,5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]-)

• Product name: 3-Pyridinecarboxamide,5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]-
• CAS No: 837370-04-4
• MF: C₂₉H₃₂FN₃O₅S
• MW: 553.644889831543
• CID: 1816865

3-Pyridinecarboxamide,5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]-
• 3-Pyridinecarboxamide, 5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]-

• Inchi： 1S/C29H32FN3O5S/c1-18-6-11-24(26(14-18)37-13-12-34)27(35)32-20-7-9-21(10-8-20)33-28(36)25-15-19(30)17-31-29(25)38-22-4-3-5-23(16-22)39-2/h3-6,11,14-17,20-21,34H,7-10,12-13H2,1-2H3,(H,32,35)(H,33,36)/t20-,21+
• InChI Key： LEDHGBQNYPCUTC-OYRHEFFESA-N
• SMILES： C1(OC2=CC=CC(SC)=C2)=NC=C(F)C=C1C(N[C@@H]1CC[C@H](NC(=O)C2=CC=C(C)C=C2OCCO)CC1)=O

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 727.7±60.0 °C(Predicted)
• pka: 12.90±0.40(Predicted)